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Compound of Interest

Compound Name:

4-chloro-N-

hydroxybenzenecarboximidoyl

chloride

CAS No.: 74903-80-3

Cat. No.: B7766950 Get Quote

Chemical Identity & Hazard Characterization
Before initiating any disposal procedure, verify the substance identity and understand the

specific reactivity risks that distinguish it from standard organic chlorides.
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Property Data

Chemical Name
4-chloro-N-hydroxybenzenecarboximidoyl

chloride

Synonyms
4-Chlorobenzohydroximoyl chloride;

-Chlorobenzohydroxamic acid chloride

CAS Number 28123-63-9

Molecular Formula

C

H

Cl

NO

Primary Hazards
Corrosive (Skin/Eye), Acute Toxicity, Respiratory

Irritant

Reactivity Hazard

Base-Sensitive: Reacts with bases (NaOH,

KOH, amines) to form 4-chlorobenzonitrile

oxide, an unstable species that may polymerize

violently or dimerize exothermically to furoxans.

[1][2][3]

RCRA Classification

Not explicitly P/U-listed. Classify by

characteristic: D002 (Corrosivity) and potentially

D003 (Reactivity) depending on purity/quantity.

Critical Safety Directives (Read Before Handling)
DO NOT dispose of down the drain. This compound is toxic to aquatic life and corrosive to

plumbing.

DO NOT attempt to "neutralize" this waste with strong bases (e.g., 10% NaOH) in a closed

vessel. The elimination of HCl generates a nitrile oxide intermediate which can lead to

thermal runaway.
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DO NOT autoclave. Hydroximoyl chlorides are thermally labile; autoclaving may cause

decomposition or explosion.

Personal Protective Equipment (PPE) Requirements
Respiratory: NIOSH-approved full-face respirator with multi-purpose combination (US) or

ABEK (EU) cartridges if working outside a fume hood.

Skin: Nitrile rubber gloves (minimum 0.11 mm thickness) double-gloved. For spill cleanup,

use Silver Shield®/4H® laminate gloves.

Eye: Tightly fitting safety goggles (Face shield recommended if pouring liquids).

Body: Chemical-resistant lab coat or Tyvek® suit.

Disposal Decision Matrix
The following workflow dictates the operational path based on the physical state and quantity of

the waste.
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Waste Identification:
4-chloro-N-hydroxybenzenecarboximidoyl chloride

Determine Physical State

Solid / Pure Substance Solution (Solvent Contaminated) Spill Cleanup Debris

Segregate into Solid Waste Drum
(Label: Toxic, Corrosive)

Check Solvent Compatibility
(Avoid alkaline mixtures)

Absorb with Vermiculite/Sand
NO Combustibles (Sawdust)

Commercial Incineration
(High Temperature + Scrubber)

CRITICAL: Do NOT mix with Bases
(Risk of Nitrile Oxide Formation)

Click to download full resolution via product page

Figure 1: Operational decision tree for waste segregation and disposal routing.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Substance or Old Stock)

Primary Method: Lab Pack for Incineration.

Container Selection: Use a high-density polyethylene (HDPE) or glass container with a

Teflon-lined screw cap. Avoid metal containers due to potential corrosion from hydrolysis-

derived HCl.

Labeling: Affix a hazardous waste label.

Constituents: "4-chloro-N-hydroxybenzenecarboximidoyl chloride".[4][5][6][7]
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Hazards: Corrosive, Toxic.[3]

Secondary Containment: Place the primary container inside a sealable plastic bag or

overpack drum to prevent leakage during transport.

Disposal: Hand over to EHS (Environmental Health & Safety) for transport to a TSDF

(Treatment, Storage, and Disposal Facility) for incineration.

Scenario B: Liquid Waste (Reaction Mixtures)
Compatibility Check: Ensure the waste stream does not contain oxidizing agents (e.g., nitric

acid) or strong bases (e.g., sodium methoxide, amines).

Segregation:

Collect in a "Halogenated Organic Solvents" waste carboy.

If the solution is acidic (due to HCl evolution), do not neutralize with carbonate/bicarbonate

in a sealed container (pressure buildup). Vent the container properly.

Stabilization: If the material is suspected to be reactive, it may be diluted with a non-

reactive solvent (e.g., dichloromethane or toluene) to reduce thermal density before

packing.

Scenario C: Spill Cleanup Protocol
Evacuate & Ventilate: Clear the immediate area. If the spill is large (>100 mL) or outside a

fume hood, evacuate the lab.

PPE Up: Don nitrile gloves (double layer), goggles, and lab coat.

Containment: Dike the spill using vermiculite, dry sand, or chemically inert absorbent pads.

Prohibited: Do not use sawdust, paper towels, or organic rags (reaction with evolved HCl

or oxidant properties may cause fire).

Collection: Scoop the absorbed material into a wide-mouth HDPE jar.
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Decontamination: Wipe the surface with a solvent (e.g., acetone) followed by a mild

detergent and water. Collect all wipes as hazardous waste.

Scientific Rationale: The Reactivity Hazard
Why is standard neutralization dangerous? Hydroximoyl chlorides are the direct precursors to

nitrile oxides. Upon treatment with base, they undergo dehydrohalogenation.

The resulting 4-chlorobenzonitrile oxide is unstable in the solid state or high concentrations. It

will rapidly dimerize to form a furoxan derivative or polymerize. This reaction is exothermic and

can lead to a runaway event in a waste container.

4-Chloro-N-hydroxy-
benzenecarboximidoyl chloride

4-Chlorobenzonitrile Oxide
(Highly Reactive)

 -HCl (Dehydrohalogenation)

Base (OH- or Amine)

Furoxan Dimer / Polymer
(Exothermic Runaway)

 Dimerization

Click to download full resolution via product page

Figure 2: Reaction pathway demonstrating the risk of base contact.

Regulatory Compliance (US & EU)
USA (EPA/RCRA):

Waste must be determined hazardous by characteristic (Corrosivity D002, Reactivity

D003).

Compliance requires disposal at a permitted incinerator (40 CFR 264, Subpart O).

EU (EWC Codes):

Classify under 16 05 06* (laboratory chemicals, consisting of or containing hazardous

substances, including mixtures of laboratory chemicals).

Transport (DOT/IATA):
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Likely classification: UN 3265 (Corrosive liquid, acidic, organic, n.o.s.) or UN 2923

(Corrosive solid, toxic, n.o.s.). Always check the specific SDS for the exact transport

classification.

References
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound

Summary for CID 2755543, 4-chloro-N-hydroxybenzenecarboximidoyl chloride.

PubChem.[2] [Link]

United Nations Office on Drugs and Crime (UNODC). (2011). Guidelines for the Safe

Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. (General

guidance on halogenated organic disposal). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7766950#4-chloro-n-hydroxybenzenecarboximidoyl-
chloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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